Cas no 82451-30-7 (2-Propen-1-one, 3-phenyl-1-(2,4,6-trihydroxyphenyl)-, (E)-)
82451-30-7 structure
Product Name:2-Propen-1-one, 3-phenyl-1-(2,4,6-trihydroxyphenyl)-, (E)-
CAS No:82451-30-7
MF:C15H12O4
MW:256.253384590149
CID:690660
PubChem ID:6474295
Update Time:2025-04-19
2-Propen-1-one, 3-phenyl-1-(2,4,6-trihydroxyphenyl)-, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 3-phenyl-1-(2,4,6-trihydroxyphenyl)-, (E)-
- 3-phenyl-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one
- (E)-3-Phenyl-1-(2,4,6-trihydroxy-phenyl)-propenone
- HY-N7515
- LMPK12120243
- 2;,4;,6;-TRIHYDROXYCHALCONE
- Q27149535
- BDBM50042976
- CHEBI:80484
- 246TRIHYDROXYCHALCONE
- 3-Phenyl-1-(2,4,6-trihydroxy-phenyl)-propenone
- 2'',4'',6''-trihydroxychalcone
- 82451-30-7
- (2E)-3-phenyl-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one
- DTXSID101343555
- BSPBio_001710
- 4197-97-1
- 2',4',6'-Trihydroxychalcone
- Spectrum5_001768
- CHEMBL129371
- MS-23608
- AKOS040760636
- Pinocembrin chalcone
- Pinocembrinchalcone
- CS-0131122
- NCGC00179067-01
- SCHEMBL675431
- E80735
- (E)-3-phenyl-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one
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- Inchi: 1S/C15H12O4/c16-11-8-13(18)15(14(19)9-11)12(17)7-6-10-4-2-1-3-5-10/h1-9,16,18-19H/b7-6+
- InChI Key: LOYXTWZXLWHMBX-VOTSOKGWSA-N
- SMILES: OC1C=C(C=C(C=1C(/C=C/C1C=CC=CC=1)=O)O)O
Computed Properties
- Exact Mass: 256.07355886g/mol
- Monoisotopic Mass: 256.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 77.8Ų
2-Propen-1-one, 3-phenyl-1-(2,4,6-trihydroxyphenyl)-, (E)- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
82451-30-7 (2-Propen-1-one, 3-phenyl-1-(2,4,6-trihydroxyphenyl)-, (E)-) Related Products
- 1214-47-7(2'-Hydroxychalcone)
- 1776-30-3(2',4'-DIHYDROXYCHALCONE)
- 961-29-5(Isoliquiritigenin)
- 1775-97-9(Flavokawain b)
- 1482-74-2(2',3',4'-Trihydroxychalcone)
- 15131-80-3(2,2'-Dihydroxychalcone)
- 19309-14-9((E)-Cardamonin)
- 644-78-0(2-Hydroxychalcone)
- 13323-66-5(4,2'-Dihydroxychalcone)
- 18956-16-6(Cardamonin)
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